Triboron trioxide tetrahydroxide ion(-1)

• CAS No.: 17927-68-3
• Molecular Formula: B3H4O7-1

Description

The triboron trioxide tetrahydroxide ion(-1) (chemical formula: $ \text{B}3\text{O}3(\text{OH})4^- $) is a polyborate anion characterized by three boron atoms, three oxide groups, and four hydroxide groups, with an overall charge of -1. Structurally, it likely adopts a cyclic or chain configuration, common in borate chemistry, where boron atoms alternate with oxygen and hydroxyl groups. This ion is part of a broader class of boron-oxygen-hydroxide clusters, which are critical in materials science, catalysis, and coordination chemistry due to their stability and reactivity .

Comparison with Similar Compounds

Comparison with Similar Compounds

The triboron trioxide tetrahydroxide ion(-1) shares structural and functional similarities with other boron-oxygen-hydroxide clusters. Below is a detailed comparison with key analogues:

Table 1: Comparative Analysis of Boron-Oxygen-Hydroxide Ions

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Charge	Structural Motif	Key Applications/Findings
Triboron trioxide tetrahydroxide ion(-1)	$ \text{B}3\text{O}3(\text{OH})_4^- $	149 (theoretical)	-1	Cyclic or linear chain	Catalysis, polymeric materials
Tetrahydroxyborate ion	$ \text{B}(\text{OH})_4^- $	79 (theoretical)	-1	Tetrahedral	Buffering agents, glass manufacturing
Pentaborate ion	$ \text{B}5\text{O}6(\text{OH})_5^- $	209 (theoretical)	-1	Polymeric network	Hydrogen storage, amino acid complexes
Boron tetrahydroxide fragment	$ \text{B}(\text{OH})_4^- $	76.25 (observed m/z)	-1	Fragment/isolated species	Detected in leucine pentaborate studies

Key Comparisons

Structural Complexity: The triboron ion ($ \text{B}3\text{O}3(\text{OH})4^- $) is more structurally complex than the tetrahedral $ \text{B}(\text{OH})4^- $, which lacks extended boron-oxygen networks. In contrast, the pentaborate ion ($ \text{B}5\text{O}6(\text{OH})_5^- $) forms larger polymeric structures, as observed in amino acid-pentaborate salts like valine pentaborate (m/z 344.01) .

Mass Spectrometry Signatures :

• The boron tetrahydroxide fragment ($ \text{B}(\text{OH})_4^- $) was detected at 76.25 m/z in leucine pentaborate studies, while the pentaborate ion itself appeared at 213.05 m/z . The triboron ion’s theoretical molecular weight (~149 g/mol) suggests it would occupy an intermediate m/z range, though experimental data for this specific ion is absent in the provided evidence.

Functional Roles: Pentaborate salts exhibit hydrogen storage capabilities when complexed with amino acids, as demonstrated in valine and leucine pentaborate studies . The triboron ion, with fewer boron atoms, may instead favor catalytic applications or serve as a precursor in synthesizing boron-rich materials. Tetrahydroxyborate ($ \text{B}(\text{OH})_4^- $) is widely used in buffering systems (e.g., borate buffers) and glass production, emphasizing its role in industrial chemistry over advanced material design.

Synthetic Pathways: Pentaborate ions are often synthesized via acid-base reactions of boric acid with organic bases (e.g., amino acids), whereas triboron ions may form under milder hydrolysis conditions due to their smaller size .

Research Findings and Implications

• Hydrogen Storage: Pentaborate-amino acid complexes (e.g., valine pentaborate) show promise in hydrogen storage due to their porous structures and stability, achieving ion peaks at 344.01 m/z . The triboron ion’s smaller size may limit its hydrogen adsorption capacity but enhance its solubility for catalytic reactions.
• Differentiation via Mass Spectrometry : The distinct m/z values of boron-containing ions (e.g., 76.25 m/z for $ \text{B}(\text{OH})_4^- $, 213.05 m/z for pentaborate) highlight the utility of mass spectrometry in identifying and differentiating borate species .